N-(3,5-dimethylphenyl)-2-(2,3,5-trimethylphenoxy)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(2,3,5-trimethylphenoxy)acetamide
• InChI: InChI=1S/C19H23NO2/c1-12-6-13(2)9-17(8-12)20-19(21)11-22-18-10-14(3)7-15(4)16(18)5/h6-10H,11H2,1-5H3,(H,20,21)
• InChI Key: CLAZCLIOZHFVQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)COC2=CC(=CC(=C2C)C)C)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

N-(3,5-dimethylphenyl)-2-(2,3,5-trimethylphenoxy)acetamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound is also known as DMTA and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Scientific Research Applications

DMTA has potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and neuroscience. This compound has been studied for its potential use as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and epilepsy. DMTA has also been shown to have potential as a tool for studying the function of ion channels in neurons and other cells.

Mechanism of Action

The mechanism of action of DMTA is not fully understood, but it is believed to act as an ion channel blocker. Specifically, DMTA has been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. This inhibition of sodium channels may lead to the suppression of neuronal activity, which could explain some of the observed effects of DMTA.
Biochemical and Physiological Effects
DMTA has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that DMTA can inhibit the growth of cancer cells, potentially through its effects on ion channels. In addition, DMTA has been shown to have anti-inflammatory and antioxidant properties, which could make it a useful compound for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using DMTA in lab experiments is its high purity and yield, which makes it a reliable and consistent compound for research. However, one limitation of using DMTA is its potential toxicity, which could limit its use in certain applications. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of DMTA.

Future Directions

There are many potential future directions for research on DMTA. One area of focus could be the development of DMTA-based drugs for the treatment of various diseases. Another area of research could be the study of DMTA's effects on ion channels and neuronal activity, which could lead to a better understanding of the underlying mechanisms of various neurological disorders. Additionally, more research is needed to fully understand the potential side effects and limitations of DMTA in different applications.
Conclusion
DMTA is a valuable compound for scientific research, with potential applications in various fields including medicinal chemistry, pharmacology, and neuroscience. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research make it a promising compound for further study.

Synthesis Methods

DMTA is synthesized using a multi-step process that involves the reaction of 3,5-dimethylphenylamine with 2,3,5-trimethylphenol and chloroacetyl chloride. The resulting product is then purified using column chromatography to obtain the final product, DMTA. This synthesis method has been optimized for high yield and purity, making DMTA a valuable compound for scientific research.